BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Terpinyl
Acetate as a Fragrance Ingredient

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Terpinyl acetate

Cat. No.: B147470

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of terpinyl acetate as a
fragrance ingredient in various formulations. This document includes key physicochemical
properties, recommended usage levels, and detailed protocols for stability testing, sensory
analysis, and in vitro skin sensitization assessment.

Introduction to Terpinyl Acetate in Fragrance
Formulations

Terpinyl acetate is a widely used fragrance ingredient valued for its pleasant, sweet, floral, and
slightly citrusy aroma, often with lavender and bergamot nuances.[1][2][3][4] It is an ester that
occurs naturally in essential oils such as pine oil, cardamom oil, and lavender oil.[4] Its stability,
particularly in alkaline formulations where ingredients like linalyl acetate may hydrolyze, makes
it a versatile component in a wide range of products.[2]

Terpinyl acetate is utilized in fine fragrances, personal care products like lotions, creams,
shampoos, and deodorants, as well as in household products such as cleaners and air
fresheners.[1][3]

Physicochemical Properties and Specifications

A summary of the key physicochemical properties of terpinyl acetate is presented in the table
below.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b147470?utm_src=pdf-interest
https://www.benchchem.com/product/b147470?utm_src=pdf-body
https://www.benchchem.com/product/b147470?utm_src=pdf-body
https://www.benchchem.com/product/b147470?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/16191014/
https://www.evotec.com/solutions/drug-discovery-preclinical-development/cyprotex-adme-tox-solutions/toxicology/skin-sensitization/u-sens-skin-sensitization-assay
https://pmc.ncbi.nlm.nih.gov/articles/PMC11187640/
https://studio.dsm-firmenich.com/product/terpinyl-acetate-pe-902280
https://studio.dsm-firmenich.com/product/terpinyl-acetate-pe-902280
https://www.evotec.com/solutions/drug-discovery-preclinical-development/cyprotex-adme-tox-solutions/toxicology/skin-sensitization/u-sens-skin-sensitization-assay
https://www.benchchem.com/product/b147470?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/16191014/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11187640/
https://www.benchchem.com/product/b147470?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Property

Value

Reference

Chemical Name

2-(4-methylcyclohex-3-en-1-
yl)propan-2-yl acetate

[2]

8007-35-0 (isomer mixture),

CAS Number ) [5]1[6]
80-26-2 (alpha-isomer)

Molecular Formula C12H2002 [41[6]

Molecular Weight 196.29 g/mol [51[6]

Appearance Colorless to pale yellow liquid [1][6]
Sweet, herbaceous, floral, with

Odor Profile lavender and bergamot [2][4]
nuances

Boiling Point 220 °C [7]

Flash Point 94 °C/201.2 °F [4]

N Soluble in ethanol and organic

Solubility ] ) [8]
solvents; insoluble in water

Purity (GLC) =2 92% [9]

Recommended Usage Levels in Formulations

The concentration of terpinyl acetate in a final product depends on the desired fragrance
intensity and the product type. The following table provides typical usage levels based on

available data.
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Recommended
Product Category Application Type Concentration Reference
Range (%)

Fine Fragrance Leave-on 0.26-2.0 [4]
Fragrancing Creams Leave-on Up to 10.0 [10]
Body
) ) Leave-on Upto 1.0 [10]
Creams/Lotions/Oils
Facial
o Leave-on Upto 1.0 [10]
Moisturizers/Creams
Hand
- Leave-on Upto 1.0 [10]
Creams/Sanitizers
Shampoos & )
N Rinse-off 1.0-6.0 [4]
Conditioners
Soaps & Shower Gels  Rinse-off 20-7.0 [4]
Laundry & Household ]
Rinse-off 2.5 [10]

Cleaners

Experimental Protocols
Accelerated Stability Testing of Terpinyl Acetate in a
Lotion Base

This protocol outlines an accelerated stability study to evaluate the physical and chemical
stability of a fragrance oil containing terpinyl acetate within a lotion formulation.

Objective: To assess the stability of the fragrance, color, and physicochemical properties of a
lotion containing terpinyl acetate under accelerated temperature and light conditions.

Materials and Equipment:
e Lotion base (fragrance-free)

» Terpinyl acetate-containing fragrance oll
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e Oven capable of maintaining 40°C + 2°C
e UV light cabinet
e Glass jars with airtight lids
e pH meter
e Viscometer
o Colorimeter
o Controlled environment for sensory analysis
Procedure:
e Sample Preparation:
o Prepare a batch of the lotion base.

o Incorporate the terpinyl acetate fragrance oil into the lotion base at the desired
concentration (e.g., 1.0%). Mix until homogeneous.

o Divide the fragranced lotion into three sets of samples in glass jars:
= Set A: Control (stored at room temperature, 25°C + 2°C, protected from light)
» Set B: Accelerated temperature (stored in the oven at 40°C £ 2°C)
» Set C: Light exposure (stored in the UV light cabinet)
e Testing Schedule:
o Evaluate all samples at baseline (Time 0).
o Evaluate all samples at specified time points (e.g., 1, 2, 4, 8, and 12 weeks).

o Evaluation Parameters:
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Odor: Conduct a sensory evaluation of the fragrance profile at each time point compared

[e]

to the control. Note any changes in character or intensity.

[e]

Color: Measure the color of the lotion using a colorimeter.

o

pH: Measure the pH of a 10% dispersion of the lotion in deionized water.

[¢]

Viscosity: Measure the viscosity of the lotion.

Appearance: Visually inspect for any signs of phase separation, discoloration, or other

[¢]

physical changes.

Acceptance Criteria: No significant changes in odor, color, pH, viscosity, or appearance
compared to the control sample throughout the study period.
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Preparation

Trained Sensory Panel Prepare Terpinyl Acetate Solution

l Evaluation l

Present Blinded Samples on Smelling Strips

'

Panelists Rate Odor Descriptors

An$sis

Collect Intensity Ratings

'

Calculate Mean Intensities & Analyze Data

'

Generate Odor Profile
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Molecular Initiating Event

Terpinyl Acetate (Hapten) Skin Proteins

Hapten-Protein Adduct Formation

Key Event 2: Kerafinocyte Activation

Keratinocytes

Release of Pro-inflammatory
Cytokines (e.g., IL-1a, TNF-a)

Key Event 3: Dendritic Cell Activation

Dendritic Cells (Langerhans Cells)

Upregulation of CD86, CD54

& Migration to Lymph Nodes

Naive T-Cells

Antigen Presentation & T-Cell
Proliferation and Differentiation

Adverse

Allergic Contact Dermatitis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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